Cas no 844885-14-9 (4-METHOXY-3,3',5'-TRIFLUOROBENZOPHENONE)

• Product Name: 4-METHOXY-3,3',5'-TRIFLUOROBENZOPHENONE
• CAS No: 844885-14-9
• MF: C₁₄H₉F₃O₂
• MW: 266.215274572372
• MDL: MFCD06201521
• CID: 878953
• PubChem ID: 2759736
• Update Time: 2025-05-20

4-METHOXY-3,3',5'-TRIFLUOROBENZOPHENONE Chemical and Physical Properties

Names and Identifiers

• 4-METHOXY-3,3',5'-TRIFLUOROBENZOPHENONE
• (3,5-difluorophenyl)-(3-fluoro-4-methoxyphenyl)methanone
• 3,3',5-Trifluoro-4'-methoxybenzophenone
• (3,5-difluorophenyl)(3-fluoro-4-methoxyphenyl)methanone
• DTXSID00374894
• 844885-14-9
• MFCD06201521
• AKOS005885962
• (3,5-Difluoro-phenyl)-(3-fluoro-4-methoxy-phenyl)-methanone

• MDL： MFCD06201521
• Inchi： 1S/C14H9F3O2/c1-19-13-3-2-8(6-12(13)17)14(18)9-4-10(15)7-11(16)5-9/h2-7H,1H3
• InChI Key： QZTIIIKKCVATRV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C1C=C(C=C(C=1)F)F)=O)OC

Computed Properties

• Exact Mass: 266.05500
• Monoisotopic Mass: 266.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.303
• Boiling Point: 368.8°C at 760 mmHg
• Flash Point: 170.8°C
• Refractive Index: 1.526
• PSA: 26.30000
• LogP: 3.34350
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-METHOXY-3,3',5'-TRIFLUOROBENZOPHENONE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-METHOXY-3,3',5'-TRIFLUOROBENZOPHENONE

4-METHOXY-3,3',5'-TRIFLUOROBENZOPHENONE

4-METHOXY-3,3',5'-TRIFLUOROBENZOPHENONE (CAS No: 844885-14-9) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzophenone framework with fluorine and methoxy substituents. The presence of these functional groups imparts distinctive electronic and steric properties, making it a valuable compound for research and industrial applications.

The molecular structure of 4-METHOXY-3,3',5'-TRIFLUOROBENZOPHENONE consists of two aromatic rings connected by a ketone group. The fluorine atoms are strategically positioned at the 3 and 5' positions of the benzene rings, while the methoxy group (-OCH₃) is located at the 4 position. This arrangement not only enhances the compound's stability but also contributes to its reactivity in various chemical reactions. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as organic semiconductors and optoelectronic devices.

One of the most notable aspects of 4-METHOXY-3,3',5'-TRIFLUOROBENZOPHENONE is its role in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules. The fluorine atoms, known for their electron-withdrawing effects, can influence the pharmacokinetic properties of drugs, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, the methoxy group introduces hydrophilic characteristics, which can improve solubility and bioavailability.

In terms of synthesis, 4-METHOXY-3,3',5'-TRIFLUOROBENZOPHENONE can be prepared through a variety of methods. One common approach involves the Friedel-Crafts acylation reaction, where an acyl chloride reacts with an aromatic ring in the presence of a Lewis acid catalyst. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing side reactions and improving yields. Another method involves nucleophilic aromatic substitution, particularly when dealing with activated aromatic rings.

The physical properties of 4-METHOXY-3,3',5'-TRIFLUOROBENZOPHENONE are also worth mentioning. It has a melting point of approximately 120°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic synthesis reactions that require precise control over solubility and reactivity.

Recent research has focused on the application of 4-METHOXY-3,3',5'-TRIFLUOROBENZOPHENONE in the field of materials science. For instance, it has been used as a building block for constructing π-conjugated systems, which are essential components in organic electronics. Its ability to form stable charge-transfer complexes has been exploited in designing novel materials for solar cells and light-emitting diodes (LEDs). Furthermore, its fluorinated structure provides resistance to oxidative degradation, making it ideal for high-performance applications.

In conclusion, 4-METHOXY-3,3',5'-TRIFLUOROBENZOPHENONE (CAS No: 844885-14-9) is a versatile compound with a wide range of applications across chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses for this compound, its significance in the scientific community is expected to grow further.